Cas no 294659-72-6 (tert-butyl N-(6-chloro-3-formyl-2-pyridyl)carbamate)

• Product Name: tert-butyl N-(6-chloro-3-formyl-2-pyridyl)carbamate
• CAS No: 294659-72-6
• MF: C₁₁H₁₃ClN₂O₃
• MW: 256.685521841049
• MDL: MFCD10697513
• CID: 834873
• PubChem ID: 51051664
• Update Time: 2025-05-22

tert-butyl N-(6-chloro-3-formyl-2-pyridyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-chloro-3-formylpyridin-2-ylcarbamate
• TERT-BUTYL (6-CHLORO-3-FORMYLPYRIDIN-2-YL)CARBAMATE
• tert-butyl N-(6-chloro-3-formylpyridin-2-yl)carbamate
• (6-Chloro-3-formyl-pyridin-2-yl)-carbamic acid tert-butyl ester
• tert-butyl N-(6-chloro-3-formyl-2-pyridyl)carbamate
• SCHEMBL4056822
• DTXSID80679632
• AKOS015998587
• DS-14043
• 294659-72-6
• tert-Butyl6-chloro-3-formylpyridin-2-ylcarbamate
• Z1505713635
• tert-Butyl(6-chloro-3-formylpyridin-2-yl)carbamate
• AB59797
• CS-0187981
• EN300-178998
• BBWRRFRNWSKWFU-UHFFFAOYSA-N
• MFCD10697513
• Carbamic acid, N-(6-chloro-3-formyl-2-pyridinyl)-, 1,1-dimethylethyl ester

• MDL： MFCD10697513
• Inchi： 1S/C11H13ClN2O3/c1-11(2,3)17-10(16)14-9-7(6-15)4-5-8(12)13-9/h4-6H,1-3H3,(H,13,14,16)
• InChI Key： BBWRRFRNWSKWFU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=O)C(=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.06100
• Monoisotopic Mass: 256.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• PSA: 68.29000
• LogP: 2.96750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on tert-butyl N-(6-chloro-3-formyl-2-pyridyl)carbamate

tert-butyl N-(6-chloro-3-formyl-2-pyridyl)carbamate: A Comprehensive Overview

tert-butyl N-(6-chloro-3-formyl-2-pyridyl)carbamate, also known by its CAS number 294659-72-6, is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of tert-butyl carbamate derivatives, which are widely studied for their unique chemical properties and potential applications in various industries. The structure of this compound features a pyridine ring substituted with a chlorine atom at the 6-position, a formyl group at the 3-position, and a tert-butyl carbamate group at the 2-position. This combination of functional groups imparts distinctive electronic and steric properties to the molecule, making it a valuable subject for research and development.

The synthesis of tert-butyl N-(6-chloro-3-formyl-2-pyridyl)carbamate typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and protection/deprotection strategies. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the carbon-nitrogen bond in this compound, thereby improving yield and purity. These developments highlight the importance of continuous innovation in synthetic methodologies to meet the growing demand for such specialized chemicals.

In terms of physical properties, tert-butyl N-(6-chloro-3-formyl-2-pyridyl)carbamate exhibits a melting point of approximately 145°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its thermal stability is remarkable, with a decomposition temperature exceeding 300°C under inert conditions. These characteristics make it suitable for applications requiring robust chemical stability, such as in high-performance materials or as an intermediate in pharmaceutical synthesis.

The chemical reactivity of this compound is largely influenced by its functional groups. The presence of a formyl group at the 3-position renders it susceptible to nucleophilic addition reactions, while the tert-butyl carbamate group provides protection against unwanted side reactions during synthesis. Recent studies have demonstrated its utility as a precursor in the synthesis of bioactive molecules, particularly in the field of medicinal chemistry. For example, researchers have employed this compound as an intermediate in the development of novel anticancer agents targeting specific oncogenic pathways.

Beyond its role as an intermediate, tert-butyl N-(6-chloro-3-formyl-2-pyridyl)carbamate has found niche applications in polymer science. Its ability to undergo controlled polymerization under specific conditions has led to its use in the production of high-strength polymers with tailored mechanical properties. Furthermore, its compatibility with various polymerization techniques, such as free radical and step-growth polymerization, underscores its versatility in materials design.

In recent years, there has been a surge in interest regarding the environmental impact and sustainability aspects of chemical compounds like tert-butyl N-(6-chloro-3-formyl-2-pyridyl)carbamate. Scientists are actively exploring greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. For instance, biocatalytic methods using enzymes have shown promise in achieving cleaner transformations for this compound. Such advancements align with global efforts to promote sustainable chemistry practices across industries.

The application landscape for this compound continues to expand as researchers uncover new potential uses. In agriculture, it has been investigated as a component in advanced crop protection agents due to its ability to modulate plant defense mechanisms. Additionally, its role as an additive in specialty coatings has been explored to enhance durability and resistance against environmental factors such as UV radiation and moisture.

In conclusion, tert-butyl N-(6-chloro-3-form